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Introduction

Cyanine3 (Cy3) DBCO hexafluorophosphate is a bright, orange-fluorescent dye functionalized
with a dibenzocyclooctyne (DBCO) group.[1][2] This reagent is a key component in the field of
bioorthogonal chemistry, specifically for copper-free click chemistry reactions.[1][3] It enables
the covalent labeling of azide-modified biomolecules through a strain-promoted alkyne-azide
cycloaddition (SPAAC) reaction.[1][4] The high fluorescence quantum yield, photostability, and
water solubility of Cyanine3 DBCO make it an invaluable tool for a wide range of fluorescence-
based detection methods, including the visualization of proteins, glycans, and nucleic acids in
both live and fixed cells.[1][2][5] This guide provides a comprehensive overview of its
properties, detailed experimental protocols, and visual representations of its application.

Core Properties and Quantitative Data

The functionality of Cyanine3 DBCO hexafluorophosphate is underpinned by its distinct
chemical and spectral characteristics. The DBCO moiety allows for a highly specific and
biocompatible reaction with azide groups, eliminating the need for a cytotoxic copper catalyst,
which is a significant advantage for live-cell imaging.[1][3] The Cy3 fluorophore is known for its
brightness and resistance to photobleaching.[2][5]

Physicochemical and Spectroscopic Properties
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A summary of the key quantitative data for Cyanine3 DBCO hexafluorophosphate is

presented in the table below. It is important to note that slight variations in spectral maxima can

occur depending on the local chemical environment and the specific supplier.

Property Value References
Molecular Formula Cs1Hs7FsN4O2P [6]

Molecular Weight 902.99 g/mol [6]

Excitation Maximum (Aex) ~555 nm [2][6][7]
Emission Maximum (Aem) ~570 nm [21[61[7]

Molar Extinction Coefficient (g)

~150,000 cm~tM~1

[2](31[6]

Fluorescence Quantum Yield

(®)

~0.31

[6]7]

Solubility

Good solubility in DMF, DMSO,

DCM, and alcohols; practically

insoluble in water.

[3161[7]

Storage Conditions

Store at -20°C in the dark,
desiccated. Can be

transported at room

temperature for up to 3 weeks.

[6]i8]

Reaction Mechanism and Experimental Workflows

The core of Cyanine3 DBCO's utility lies in the Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC) reaction. This reaction is highly specific and forms a stable triazole linkage under

physiological conditions.
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Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction.

A generalized experimental workflow for labeling biomolecules using Cyanine3 DBCO is
depicted below. This workflow typically involves the preparation of the azide-modified target,

the click chemistry reaction, and subsequent purification and analysis.
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1. Prepare Azide-Modified Biomolecule 2. Prepare Cyanine3 DBCO Stock Solution
(e.g., via metabolic labeling or chemical modification) (e.g., 1-10 mM in anhydrous DMSO or DMF)

3. Perform Copper-Free Click Reaction
(Incubate azide-biomolecule with excess Cy3 DBCO)

:

4. Purify the Labeled Biomolecule
(e s)

.g., size-exclusion chromatography, dialysi

\

5. Characterize the Labeled Product
(e.g., UV-Vis spectroscopy, SDS-PAGE, mass spectrometry)

\

6. Downstream Application
(e.g., Fluorescence Microscopy, Flow Cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexafluorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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